Cas no 18103-59-8 (N-(1-phenylethyl)-1H-indole-2-carboxamide)

• Product Name: N-(1-phenylethyl)-1H-indole-2-carboxamide
• CAS No: 18103-59-8
• MF: C₁₇H₁₆N₂O
• MW: 264.321743965149
• CID: 6387864
• PubChem ID: 42883604
• Update Time: 2025-06-08

N-(1-phenylethyl)-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL509973
• BDBM50273624
• EN300-26868550
• AKOS005715763
• AB01204589-02
• N-(1-phenylethyl)-1H-indole-2-carboxamide
• NCGC00317187-01
• 18103-59-8
• SCHEMBL17149629
• (R,S)-N-(alpha-Phenylethyl)-1H-indole-2-carboxamide
• Z54740048

• Inchi： 1S/C17H16N2O/c1-12(13-7-3-2-4-8-13)18-17(20)16-11-14-9-5-6-10-15(14)19-16/h2-12,19H,1H3,(H,18,20)
• InChI Key： LXOLJUFDIYRFOD-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=CC=CC=2N1)NC(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 264.126263138g/mol
• Monoisotopic Mass: 264.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 44.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on N-(1-phenylethyl)-1H-indole-2-carboxamide

Introduction to N-(1-phenylethyl)-1H-indole-2-carboxamide (CAS No. 18103-59-8)

N-(1-phenylethyl)-1H-indole-2-carboxamide, a compound with the chemical formula C₁₇H₁₅N, is a significant molecule in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS NO. 18103-59-8, has garnered attention due to its structural properties and potential biological activities. The indole core and the amide functional group in its molecular structure make it a versatile scaffold for further chemical modifications and biological evaluations.

The indole moiety is a well-known pharmacophore found in numerous bioactive natural products and synthetic drugs. Its ability to interact with various biological targets, including enzymes and receptors, has made it a focal point in medicinal chemistry. In particular, derivatives of indole have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The presence of the amide group in N-(1-phenylethyl)-1H-indole-2-carboxamide introduces additional reactivity, allowing for further derivatization and exploration of its pharmacological profile.

Recent studies have highlighted the importance of indole derivatives in drug discovery. For instance, researchers have been exploring the use of indole-based compounds as modulators of immune responses and as potential treatments for neurodegenerative diseases. The structural flexibility of the indole ring allows for the introduction of various substituents that can fine-tune the biological activity of the molecule. This adaptability has led to the development of several novel compounds with therapeutic potential.

N-(1-phenylethyl)-1H-indole-2-carboxamide itself has been investigated for its potential role in modulating biological pathways. Initial studies suggest that this compound may exhibit properties that are beneficial in the context of inflammation and pain management. The amide group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. Additionally, the phenethyl side chain provides a hydrophobic region that can enhance membrane permeability, making it an attractive candidate for oral administration.

The synthesis of N-(1-phenylethyl)-1H-indole-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between indole-2-carboxylic acid derivatives and 1-phenylethylamine under controlled conditions. Advances in synthetic methodologies have enabled researchers to produce this compound with greater efficiency, allowing for more extensive biological testing.

In terms of biological evaluation, N-(1-phenylethyl)-1H-indole-2-carboxamide has been tested in various in vitro assays to assess its interaction with potential targets. Preliminary results indicate that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. Further studies are needed to fully elucidate its mechanism of action and to determine its efficacy in vivo.

The potential therapeutic applications of N-(1-phenylethyl)-1H-indole-2-carboxamide are broad and varied. Given its structural similarity to known bioactive compounds, it is reasonable to hypothesize that it could be developed into a lead compound for further drug design. The ability to modify different parts of its molecular structure allows for the exploration of multiple pharmacological profiles simultaneously.

Future research directions may include exploring the use of computational modeling techniques to predict the binding affinity of N-(1-phenylethyl)-1H-indole-2-carboxamide to biological targets. Such approaches can accelerate the drug discovery process by identifying promising candidates before extensive experimental testing is conducted. Additionally, incorporating green chemistry principles into its synthesis could enhance sustainability and reduce environmental impact.

The role of N-(1-phenylethyl)-1H-indole-2-carboxamide in medicinal chemistry underscores the importance of structurally diverse compounds in addressing complex diseases. Its unique combination of functional groups makes it a valuable scaffold for innovation in drug development. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a significant role in future therapeutic advancements.